Cas no 396639-83-1 (Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-)
396639-83-1 structure
Product Name:Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
CAS No:396639-83-1
MF:C12H16O3
MW:208.253643989563
CID:299761
Update Time:2024-01-27
Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
- Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-(9CI)
- Ethanone, 1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
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- Inchi: 1S/C12H16O3/c1-5-9-10(8(4)13)12(15)7(3)6(2)11(9)14/h14-15H,5H2,1-4H3
- InChI Key: TXBQIDJKCMOQIC-UHFFFAOYSA-N
- SMILES: C(=O)(C1=C(O)C(C)=C(C)C(O)=C1CC)C
Computed Properties
- Exact Mass: 208.10998
Experimental Properties
- Density: 1.136±0.06 g/cm3(Predicted)
- Melting Point: 76°C
- Boiling Point: 383.1±42.0 °C(Predicted)
- PSA: 57.53
- pka: 10.65±0.33(Predicted)
Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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